Cas no 173089-80-0 (Quinolin-6-yl trifluoromethanesulfonate)

• Product Name: Quinolin-6-yl trifluoromethanesulfonate
• CAS No: 173089-80-0
• MF: C₁₀H₆F₃NO₃S
• MW: 277.219751834869
• MDL: MFCD05865187
• CID: 905802
• PubChem ID: 24882553
• Update Time: 2025-04-19

Quinolin-6-yl trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• Quinolin-6-yl trifluoromethanesulfonate
• 6-trifluoromethanesulfonyloxyquinoline
• quinolin-6-yl triflate
• quinoline-6-triflate
• trifluoro-methanesulfonic acid quinolin-6-yl ester
• 6-Quinolinyl triflate
• 6-(Triflyloxy)quinoline
• 6-QUINOLINYL TRIFLUOROMETHANESULFOTE
• 6-QUINOLINYL TRIFLUOROMETHANESULFONATE
• 6-Quinolinyl trifluoromethanesulfonate 97%
• 173089-80-0
• 6-trifluoromethylsulfonyloxyquinoline
• trifluoromethanesulfonic acid quinolin-6-yl ester
• 6-Quinolinyl trifluoromethanesulfonate, 97%
• 6-Quinolyltrifluoromethane sulfonate
• SCHEMBL2030084
• AKOS015898535
• Quinolin-6-yltrifluoromethanesulfonate
• HS-7516
• DB-064897
• J-010877
• DTXSID90571037
• A811486

• MDL： MFCD05865187
• Inchi： 1S/C10H6F3NO3S/c11-10(12,13)18(15,16)17-8-3-4-9-7(6-8)2-1-5-14-9/h1-6H
• InChI Key： TVYXNKUMLWUQPV-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1C=CC2C(=CC=CN=2)C=1

Computed Properties

• Exact Mass: 277.00200
• Monoisotopic Mass: 277.00204871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Color/Form: solid
• Density: 1.555±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 34-38 °C (lit.)
• Boiling Point: 354.7±42.0 °C at 760 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.56
• Solubility: Almost insoluble (0.067 g/l) (25 º C),
• PSA: 64.64000
• LogP: 3.54400
• Solubility: Not determined
• Vapor Pressure: No data available

Quinolin-6-yl trifluoromethanesulfonate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H300-H315-H319
• Warning Statement： P264-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 25-36/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R25
• Safety Term：S26-36/37-45
• Storage Condition：Store at 4 ° C, -4 ° C is better